Cas no 2034326-14-0 (N-4-(thiophen-2-yl)oxan-4-ylcyclohex-3-ene-1-carboxamide)

• Product Name: N-4-(thiophen-2-yl)oxan-4-ylcyclohex-3-ene-1-carboxamide
• CAS No: 2034326-14-0
• MF: C₁₆H₂₁NO₂S
• MW: 291.408443212509
• CID: 5830848
• PubChem ID: 119099314
• Update Time: 2025-08-05

N-4-(thiophen-2-yl)oxan-4-ylcyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(thiophen-2-yl)oxan-4-ylcyclohex-3-ene-1-carboxamide
• N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)cyclohex-3-enecarboxamide
• N-(4-thiophen-2-yloxan-4-yl)cyclohex-3-ene-1-carboxamide
• F6204-2182
• N-[4-(thiophen-2-yl)oxan-4-yl]cyclohex-3-ene-1-carboxamide
• AKOS026687208
• 2034326-14-0

• Inchi： 1S/C16H21NO2S/c18-15(13-5-2-1-3-6-13)17-16(8-10-19-11-9-16)14-7-4-12-20-14/h1-2,4,7,12-13H,3,5-6,8-11H2,(H,17,18)
• InChI Key： YRTKKQZRCRYNHT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CCOCC1)NC(C1CC=CCC1)=O

Computed Properties

• Exact Mass: 291.12930009g/mol
• Monoisotopic Mass: 291.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.6Ų

Additional information on N-4-(thiophen-2-yl)oxan-4-ylcyclohex-3-ene-1-carboxamide

N-4-(Thiophen-2-yl)oxan-4-ylcyclohex-3-ene-1-carboxamide: A Comprehensive Overview

N-4-(Thiophen-2-yl)oxan-4-ylcyclohex-3-ene-1-carboxamide, also known by its CAS number 2034326-14-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring, an oxane (tetrahydropyran) ring, and a cyclohexene moiety. The integration of these structural elements contributes to its diverse chemical properties and potential applications in drug discovery and material science.

The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is a key feature of this compound. Thiophenes are known for their stability and ability to participate in various chemical reactions, making them valuable in the synthesis of bioactive molecules. Recent studies have highlighted the role of thiophene-containing compounds in modulating cellular processes, particularly in the context of anti-inflammatory and antioxidant activities. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that thiophene derivatives can exhibit potent inhibitory effects on enzymes associated with chronic inflammatory diseases.

The oxane ring in N-4-(thiophen-2-yl)oxan-4-ylcyclohex-3-enecarboxamide adds another layer of complexity to its structure. Oxane, or tetrahydropyran, is a saturated six-membered ring that can act as a protecting group for hydroxyl functionalities during organic synthesis. In this compound, the oxane ring is substituted at the 4-position with a thiophenyl group and at the 1-position with a cyclohexene carboxamide moiety. This substitution pattern suggests potential for stereochemical diversity and functional group interconversion, which are critical in drug design.

The cyclohexene moiety introduces unsaturation into the molecule, potentially enhancing its reactivity and bioavailability. Cyclohexene derivatives are often employed in the development of pharmaceutical agents due to their ability to interact with biological targets such as receptors and enzymes. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to specific protein targets, facilitating their optimization for therapeutic applications.

From a synthetic perspective, N-4-(thiophen-2-yloxan)-4-ylicyclohexenecarboxamide can be prepared through a variety of methodologies. One common approach involves the coupling of thiophenol with an appropriately substituted oxane derivative, followed by cyclization to form the desired product. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency and selectivity of these reactions. Furthermore, green chemistry principles have been increasingly applied to minimize waste and reduce environmental impact during synthesis.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For example, studies conducted at leading research institutions have indicated that it may possess anti-cancer properties by inhibiting key enzymes involved in tumor progression. Additionally, its ability to modulate neuroreceptor activity suggests potential applications in treating neurological disorders such as Alzheimer's disease.

Despite its potential benefits, further research is required to fully elucidate the pharmacokinetic profile and safety profile of N-CAS 2034326_14_0 (N-CAS 2034326_14_0). Preclinical studies are currently underway to assess its absorption, distribution, metabolism, and excretion (ADME) properties. These studies will provide critical insights into its suitability as a drug candidate and guide subsequent clinical development.

In conclusion,N-CAS 2034326_14_0 represents an intriguing compound with multifaceted chemical properties and therapeutic potential. Its unique structure combining thiophene,oxygen-containing rings,and unsaturated cyclohexene moieties positions it as a valuable tool in both academic research and industrial applications. As ongoing investigations continue to uncover its full spectrum of activities,this compound may pave the way for innovative treatments across diverse therapeutic areas.